Cas no 1936659-28-7 (1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde)

• Product Name: 1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde
• CAS No: 1936659-28-7
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 6609214
• PubChem ID: 130712874
• Update Time: 2025-07-22

1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde
• EN300-1619420
• 1936659-28-7

• Inchi： 1S/C10H17ClO/c1-9-2-4-10(8-12,5-3-9)6-7-11/h8-9H,2-7H2,1H3
• InChI Key： HMYGDDTUSJUNQN-UHFFFAOYSA-N
• SMILES： ClCCC1(C=O)CCC(C)CC1

Computed Properties

• Exact Mass: 188.0967929g/mol
• Monoisotopic Mass: 188.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde

Recent Advances in the Study of 1-(2-Chloroethyl)-4-methylcyclohexane-1-carbaldehyde (CAS: 1936659-28-7)

The compound 1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde (CAS: 1936659-28-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde, which make it a promising candidate for the development of novel pharmaceuticals. The compound's aldehyde functional group and chloroethyl moiety are of particular interest, as they provide reactive sites for further chemical modifications and potential interactions with biological targets. Researchers have explored its role in the synthesis of more complex molecules, including potential anticancer agents and enzyme inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a precursor for the synthesis of alkylating agents. Alkylating agents are widely used in chemotherapy, and the unique structure of 1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde offers new possibilities for designing more selective and less toxic anticancer drugs. The study demonstrated that derivatives of this compound exhibited significant cytotoxicity against several cancer cell lines, with promising selectivity profiles.

Another area of active research involves the compound's potential as a building block for the development of enzyme inhibitors. A recent preprint on bioRxiv reported that 1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde could be used to synthesize novel inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The study highlighted the compound's versatility in medicinal chemistry applications.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde. A 2022 patent application described an improved synthetic route that increases yield and reduces byproducts, making the compound more accessible for research and potential industrial applications. This development is particularly significant as it addresses previous challenges in the large-scale production of this specialty chemical.

While the research on 1-(2-chloroethyl)-4-methylcyclohexane-1-carbaldehyde is still in its early stages, the current findings suggest that this compound holds considerable promise for various applications in medicinal chemistry. Future studies are expected to focus on further elucidating its mechanism of action, optimizing its biological activity, and exploring its potential in combination therapies. The compound's unique chemical properties and the recent methodological advances in its synthesis and application position it as an important subject for ongoing research in chemical biology and pharmaceutical development.